Cas no 82212-22-4 (8-nitroellipticine)

• Product Name: 8-nitroellipticine
• CAS No: 82212-22-4
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 987555
• PubChem ID: 133870
• Update Time: 2025-04-20

8-nitroellipticine Chemical and Physical Properties

Names and Identifiers

• 8-nitroellipticine
• 5,11-Dimethyl-8-nitro-6H-pyrido[4,3-b]carbazole
• 82212-22-4
• 5,11-Dimethyl-8-nitro-6H-pyrido(4,3-b)carbazole
• 8-nitro ellipticine
• Nitro-8 ellipticine
• 6H-Pyrido(4,3-b)carbazole, 5,11-dimethyl-8-nitro-
• DTXSID80231633

• Inchi： 1S/C17H13N3O2/c1-9-14-8-18-6-5-12(14)10(2)17-16(9)13-4-3-11(20(21)22)7-15(13)19-17/h3-8,19H,1-2H3
• InChI Key： ZBXKXJPKQHYRGN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC1C(C)=C3C=CN=CC3=C(C)C=12)=O

Computed Properties

• Exact Mass: 291.100776666g/mol
• Monoisotopic Mass: 291.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 74.5Ų